3-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-1-(3-fluorophenyl)pyrazin-2(1H)-one

• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]sulfanyl-1-(3-fluorophenyl)pyrazin-2-one
• InChI: InChI=1S/C20H17FN2O4S/c1-26-17-7-6-13(10-18(17)27-2)16(24)12-28-19-20(25)23(9-8-22-19)15-5-3-4-14(21)11-15/h3-11H,12H2,1-2H3
• InChI Key: FGDZUAVXHGIKJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)CSC2=NC=CN(C2=O)C3=CC(=CC=C3)F)OC
• Molecular Formula: C20H17FN2O4S
• Molecular Weight: 400.4 g/mol

Description

3-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-1-(3-fluorophenyl)pyrazin-2(1H)-one, also known as DTTZ, is a novel pyrazinone derivative that has gained significant attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

Photophysical and Physicochemical Properties

The compound 3-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-1-(3-fluorophenyl)pyrazin-2(1H)-one shows potential in the field of photophysical and physicochemical research. Studies have been conducted to explore its properties as a fluorescent chemosensor for metal ion detection, specifically for Fe3+ ions. The compound exhibits positive solvatochromism and can be used to determine the critical micelle concentration of surfactants like CTAB and SDS (Khan, 2020).

Synthesis and Structural Characterization

Research has been conducted on the synthesis and structural characterization of similar compounds, particularly focusing on their crystal and molecular structure. Such studies contribute to a deeper understanding of the compound's molecular interactions and stability (Kariuki, Abdel-Wahab, & El‐Hiti, 2021; Prabhuswamy et al., 2016).

Biological Evaluation

Although you requested to exclude drug use and side effects, it's noteworthy that related compounds have been evaluated for various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. This indicates potential biomedical applications and the significance of understanding the fundamental properties of such compounds (Bandgar et al., 2009).

Electropolymerization and Electrochromic Materials

Studies have explored the use of compounds similar to 3-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-1-(3-fluorophenyl)pyrazin-2(1H)-one in electropolymerization processes. These compounds, when polymerized, demonstrate interesting electrochromic properties, which can be utilized in NIR electrochromic devices (Zhao et al., 2014).